tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate

• IUPAC Name: tert-butyl 2-(acetylsulfanylmethyl)morpholine-4-carboxylate
• InChI: InChI=1S/C12H21NO4S/c1-9(14)18-8-10-7-13(5-6-16-10)11(15)17-12(2,3)4/h10H,5-8H2,1-4H3
• InChI Key: GGVONQGWHHUDJV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCC1CN(CCO1)C(=O)OC(C)(C)C
• Molecular Formula: C12H21NO4S
• Molecular Weight: 275.37 g/mol

Description

Tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate (TBMSMC) is a widely used synthetic chemical compound, primarily found in the form of its salts. It is used in a variety of applications in chemical synthesis and in the research and development of new drugs. TBMSMC is a versatile compound, with a wide range of potential applications in the laboratory, including synthesis of other compounds, and in the development of new drugs.

Scientific Research Applications

Tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate is a versatile compound, with a wide range of potential applications in the laboratory. It is used in the synthesis of other compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the development of new drugs, in particular as a prodrug, a compound that is converted to an active form in the body. tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate has also been used in the development of new materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate is not fully understood. However, it is thought to act as a prodrug, which is converted to an active form in the body. This active form is believed to interact with various biochemical and physiological processes, including enzyme-mediated reactions and other cellular activities.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate are not fully understood. However, it is believed to interact with various biochemical and physiological processes, including enzyme-mediated reactions and other cellular activities. In particular, it is believed to interact with the enzymes involved in the synthesis of proteins, lipids, and other molecules.

Advantages and Limitations for Lab Experiments

Tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate has several advantages for use in laboratory experiments. It is a relatively low-cost compound, and its synthesis is relatively simple and straightforward. It is also relatively stable, and can be stored for long periods of time. However, it is also important to note that tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate has some limitations for use in laboratory experiments. In particular, it can be toxic in high concentrations, and it can be difficult to accurately measure the amount of tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate in a given sample.

Future Directions

The potential applications of tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate are still being explored. It is being studied for its potential use in the development of new drugs, in particular as a prodrug. It is also being investigated for its potential use in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. Additionally, tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate is being studied for its potential use in the development of new materials, such as polymers and nanomaterials. Finally, further research is needed to better understand the biochemical and physiological effects of tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate.

Synthesis Methods

Tert-butyl 2-[(acetylsulfanyl)methyl]morpholine-4-carboxylate can be synthesized in a two-step reaction, starting with the reaction of tert-butyl alcohol and 2-acetylmorpholine-4-carboxylic acid, followed by the addition of sulfur dioxide. The resulting product is then purified by recrystallization. The overall yield of this reaction is typically around 75%.